Ethyl 6-cyclopropyl-3-oxo-2,3-dihydropyridazine-4-carboxylate

• IUPAC Name: ethyl 3-cyclopropyl-6-oxo-1H-pyridazine-5-carboxylate
• InChI: InChI=1S/C10H12N2O3/c1-2-15-10(14)7-5-8(6-3-4-6)11-12-9(7)13/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key: ZRMIQQUJTKSAFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NNC1=O)C2CC2
• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol

Description

Ethyl 6-cyclopropyl-3-oxo-2,3-dihydropyridazine-4-carboxylate (ECPPC) is an organic compound belonging to the family of pyridazines. It is an important intermediate in the synthesis of a wide range of compounds, including drugs, pesticides, and other materials. ECPPC has been studied extensively in the past few decades, due to its potential applications in drug synthesis and other areas.

Scientific Research Applications

Novel Synthetic Methodologies

A novel four-component synthesis approach has been developed for producing ethyl 6-amino-4-aryl-5-cyano-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates, demonstrating the versatility of ethyl-based compounds in facilitating complex chemical reactions. The reaction leverages the sodium salt of diethyloxaloacetate, an aromatic aldehyde, hydrazine hydrate, and malononitrile, achieving moderate to high yields (Gein, Zamaraeva, & Slepukhin, 2014).

Regioselective Synthesis Under Ultrasound Irradiation

The efficient and highly regioselective synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates via ultrasound irradiation has been documented. This methodology underscores the significant reduction in reaction times and highlights the compound's role in streamlining synthetic routes (Machado et al., 2011).

Heterocyclic Synthesis and Antimicrobial Activity

Research into the synthesis of lignan conjugates via cyclopropanation, involving ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates, has been explored for their antimicrobial and antioxidant activities. This study highlights the biological relevance of ethyl cyclopropane derivatives in developing new pharmaceutical agents with significant bioactivity (Raghavendra et al., 2016).

Innovative Reaction Mechanisms

The oxidative ring opening of ethyl 2,2-dimethoxycyclopropane-1-carboxylates by RuO4 has been investigated, showcasing the compound's susceptibility to oxidative conditions and its potential applications in synthesizing more complex molecules through regioselective scission (Graziano et al., 1996).